2-(4-ethoxyphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(4-ethoxyphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H16F3NO3/c1-2-23-12-7-9-13(10-8-12)24-11-16(22)21-15-6-4-3-5-14(15)17(18,19)20/h3-10H,2,11H2,1H3,(H,21,22)
• InChI Key: MOEGQGZBBWZBRS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C17H16F3NO3
• Molecular Weight: 339.31 g/mol

Description

Synthesis Analysis

Synthesis of similar acetamide compounds involves multiple steps, including the reaction of precursor phenols with different agents to form the desired acetamide product. For instance, the synthesis of related compounds like N-Methyl-2-(4-phenoxyphenoxy) acetamide involves reactions using N-methylchloroacetamide and 4-phenoxyphenol under specific conditions (He Xiang-qi, 2007). These processes can provide insight into the synthesis approach for 2-(4-ethoxyphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide.

Molecular Structure Analysis

The molecular structure of related compounds is often determined using techniques such as X-ray diffraction analysis. For example, compounds like p-Methoxyphenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside have been studied to reveal detailed structural information, such as space group, unit cell dimensions, and intermolecular interactions, which can be comparable to the structure analysis of this compound (Analytical Sciences: X-ray Structure Analysis Online, 2006).

Chemical Reactions and Properties

Compounds within this chemical family react under various conditions to form products with distinct properties. For example, derivatives of acetamide show reactivity in conditions leading to products utilized in diverse chemical applications. The synthesis pathways and reactions, such as those detailed for compounds like N-Methyl-2-[4-(4-chlorophenoxy)phenoxy] Acetamide, illustrate the chemical reactivity and potential transformations relevant to our compound of interest (Gao Yonghong, 2009).

Physical Properties Analysis

The physical properties of acetamides, including melting points, solubility, and crystalline structure, play a crucial role in their characterization and application. These properties are typically determined through analytical techniques and contribute significantly to the compound's functionality and handling.

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, reactivity with other chemical groups, and stability under different conditions, are essential for understanding the compound's behavior in various environments and reactions. The chemical properties influence the compound's applications and effectiveness in its respective fields.

References

• He Xiang-qi. (2007). Synthesis of N-Methyl-2-(4-phenoxyphenoxy) acetamide. Fine chemicals. View Source.
• Analytical Sciences: X-ray Structure Analysis Online. (2006). Synthesis and Crystal Structure of p-Methoxyphenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside. View Source.
• Gao Yonghong. (2009). N-Methyl-2-[4-(4-chlorophenoxy)phenoxy] Acetamide. Chemistry World. View Source.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many agrochemical and pharmaceutical compounds work by interacting with specific biological targets.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the importance of similar compounds in pharmaceutical and agrochemical contexts, this compound could have interesting potential uses.